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Compound of Interest

Compound Name: Sodium p-toluate

Cat. No.: B14119524 Get Quote

Sodium p-Toluate: A Technical Review of Its
Applications
For the attention of: Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive literature review of the applications of sodium
p-toluate (sodium 4-methylbenzoate). While the existing body of research on sodium p-
toluate is not as extensive as that of its sulfonate analog, sodium p-toluenesulfonate, this

document synthesizes the available data on its role as a hydrotrope and its use in various

industrial formulations. This guide also addresses the current limitations in the publicly

available data, particularly concerning its effects on protein aggregation and detailed

experimental protocols.

Physicochemical Properties
Sodium p-toluate is the sodium salt of p-toluic acid (4-methylbenzoic acid). It is a white,

crystalline powder.[1] Its chemical structure consists of a benzene ring substituted with a methyl

group and a carboxylate group, with sodium as the counter-ion.

Key Physicochemical Data:
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Property Value Reference

CAS Number 17264-54-9 [1][2]

Molecular Formula C8H7NaO2 [2]

Molecular Weight 158.13 g/mol [1]

Appearance White crystalline powder [1]

Solubility

Exhibits moderate to high

solubility in aqueous systems,

significantly higher than its

parent acid, p-toluic acid.[1]

Core Applications of Sodium p-Toluate
The primary application of sodium p-toluate documented in the scientific literature is its

function as a hydrotrope. It also finds utility in detergent formulations and as a plasticizer in

material science.

Hydrotropic Agent in Drug Formulation
Hydrotropes are compounds that enhance the aqueous solubility of poorly soluble substances.

Sodium p-toluate has been identified as an effective hydrotrope for increasing the solubility of

certain drugs.

A notable study investigated the effect of sodium salts of o- and p-toluic acids on the water

solubility of allopurinol, a drug used to treat gout and high levels of uric acid in the body. The

study found that sodium p-toluate increased the solubility of allopurinol linearly with increasing

hydrotrope concentration.[3][4] Furthermore, the solubilizing power of sodium p-toluate was

observed to be higher than that of its ortho-isomer, sodium o-toluate.[3][4]

The proposed mechanism for this hydrotropic action is twofold:

Complex Formation: Spectrophotometric investigations suggest the formation of a 1:1

complex between allopurinol and sodium p-toluate.[3][4]
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Alteration of Solute Activity Coefficient: Beyond complex formation, it is suggested that

sodium p-toluate also decreases the activity coefficient of the drug in the solution, further

contributing to its enhanced solubility.[3]

The dual mechanism offers a potential advantage in achieving significant solubility

enhancement for poorly soluble active pharmaceutical ingredients (APIs).
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Figure 1: Proposed hydrotropic mechanism of sodium p-toluate.

Industrial Applications
Sodium p-toluate has been incorporated into various industrial and commercial products:

Detergent Formulations: It is used as an ingredient in heavy-duty liquid detergent

compositions.[5] In these formulations, it likely acts as a solubilizing agent to ensure the

stability and clarity of the product, especially in the presence of polyphosphates.[5]

Material Science: It can be used as a solvent in certain research applications and as a

plasticizer to increase the flexibility of some polymers.[1]

Chemical Synthesis: Patents describe the use of sodium p-toluate as a precipitant in the

synthesis of various chemical compounds, such as aminobenzophenones.[6][7][8][9]
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Protein Aggregation Inhibition: A Data Gap
A thorough review of the literature reveals a significant lack of data on the specific effects of

sodium p-toluate as a protein aggregation inhibitor. While various salts and small molecules

are known to influence protein stability and aggregation, no studies were found that specifically

investigate this application for sodium p-toluate.[10][11][12][13] This represents a notable gap

in the current understanding of its potential biopharmaceutical applications.

For context, the structurally related compound, sodium p-toluenesulfonate, is a well-

documented hydrotrope used in various applications, including protein chemistry.[6][14][15]

However, due to the difference in the functional group (carboxylate vs. sulfonate), a direct

extrapolation of its effects on protein aggregation to sodium p-toluate would be speculative

and requires experimental validation.

Experimental Protocols: A General Approach
Detailed, validated experimental protocols for the use of sodium p-toluate as a hydrotrope are

not readily available in the published literature. However, a general workflow for evaluating its

solubility-enhancing properties can be outlined.
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Figure 2: General experimental workflow for solubility studies.
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Methodology Outline:

Preparation of Hydrotrope Solutions: A series of aqueous solutions of sodium p-toluate at

varying concentrations are prepared.

Solubility Determination: An excess amount of the poorly soluble drug is added to each

hydrotrope solution. The samples are then agitated in a constant temperature water bath

until equilibrium is reached.

Sample Analysis: After reaching equilibrium, the undissolved drug is removed by

centrifugation or filtration. The concentration of the solubilized drug in the supernatant is then

determined using a suitable analytical technique, such as UV-Vis spectrophotometry or High-

Performance Liquid Chromatography (HPLC).

Data Analysis: The solubility of the drug is plotted against the concentration of sodium p-
toluate to determine the extent of solubility enhancement.

Conclusion and Future Directions
Sodium p-toluate is a recognized hydrotropic agent with applications in drug formulation and

industrial processes such as detergent manufacturing. Its mechanism of solubility

enhancement for drugs like allopurinol is proposed to involve both complex formation and an

effect on the drug's activity coefficient.[3][4]

However, there is a clear need for further research to fully characterize its properties and

potential applications. Key areas for future investigation include:

Quantitative Solubility Studies: A systematic evaluation of the solubility enhancement of a

wider range of poorly soluble drugs by sodium p-toluate is required to establish its broader

utility in pharmaceutical formulations.

Protein Interaction Studies: Research into the effects of sodium p-toluate on protein stability

and aggregation is essential to determine its potential as an excipient in biologic drug

formulations.

Mechanistic Elucidation: More detailed studies are needed to fully understand the molecular

mechanisms underlying its hydrotropic and other functional properties.
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By addressing these knowledge gaps, the scientific and industrial communities can better

leverage the potential of sodium p-toluate in drug development and other technological fields.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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